Axitinib Impurity d

• Molecular Formula: C17H15N3O3S
• Molecular Weight: 341.4 g/mol
• InChI: InChI=1S/C17H15N3O3S/c1-11(21)20-15-9-13(8-7-12(15)10-19-20)24(23)16-6-4-3-5-14(16)17(22)18-2/h3-10H,1-2H3,(H,18,22)
• InChIKey: JCTFKGLVOGRVCE-UHFFFAOYSA-N

Axitinib Impurity D: Structural Identity and Regulatory Recognition

Axitinib Impurity D is chemically defined as 2-((1-acetyl-1H-indazol-6-yl)sulfinyl)-N-methylbenzamide (CAS 1959572-98-5), with a molecular formula of C₁₇H₁₅N₃O₃S and a molecular weight of 341.39 g/mol [1]. This compound is a process-related and/or degradation impurity of the tyrosine kinase inhibitor axitinib (Inlyta®), distinguished by three concurrent structural modifications relative to the parent drug: N-acetylation of the indazole ring, oxidation of the thioether to a sulfinyl (S=O) group, and absence of the (E)-2-(pyridin-2-yl)vinyl moiety (i.e., despropenepyridine) [2]. It is cataloged by the United States Pharmacopeia (USP) as a Pharmaceutical Analytical Impurity under the name "Despropenepyridine Axitinib N-Acetyl Sulfoxide" (Catalog No. 1A13810) and is supplied by multiple ISO-compliant reference standard manufacturers with full characterization data packages including ¹H NMR, ¹³C NMR, HPLC purity, and HRMS . Critically, an entirely different compound bearing the CAS 1443118-72-6 (C₂₉H₂₅N₅OS, MW 491.61) is also marketed under the name "Axitinib Impurity D" by certain suppliers, creating a procurement risk that demands CAS-number-based verification .

1

USP-recognized impurity reference. Cataloged as Despropenepyridine Axitinib N-Acetyl Sulfoxide for regulatory analytical methods.

2

CAS-dependent identity verification. Requires CAS 1959572-98-5 confirmation; a naming collision exists with CAS 1443118-72-6.

3

Process impurity marker. Structurally distinct from primary degradation products; supports synthesis quality-by-design strategies.

• [1] SynZeal Research. Axitinib Impurity D (SZ-A073028). CAS 1959572-98-5, C₁₇H₁₅N₃O₃S, MW 341.4. https://stage.synzeal.com/cn/axitinib-impurity-d View Source
• [2] Zhang X, Li M, Zhou X, Gao H, Li Y. Synthesis of Related Substances of Axitinib. Chinese Journal of Pharmaceuticals. 2016;47(1):14-17. DOI: 10.16522/j.cnki.cjph.2016.01.005. View Source

Axitinib Impurity D: Non-Interchangeability and Structural Uniqueness

Substituting Axitinib Impurity D with any other axitinib-related impurity reference standard is analytically indefensible for three reasons. First, a documented naming collision exists: the compound bearing CAS 1959572-98-5 (C₁₇H₁₅N₃O₃S, MW 341.39) and the compound bearing CAS 1443118-72-6 (C₂₉H₂₅N₅OS, MW 491.61) are both sold as "Axitinib Impurity D" by different manufacturers, meaning that CAS-number-based procurement is the only reliable selection criterion . Second, Impurity D possesses a unique combination of three structural features—N-acetyl indazole, sulfinyl (S=O), and despropenepyridine—that is not replicated in any other commonly cataloged axitinib impurity, including Impurity A (sulfoxide metabolite retaining the pyridinyl-vinyl group, CAS 1347304-18-0, MW 402.47) and Impurity B (des-methyl thioether, CAS 944835-85-2, MW 283.35) . Third, the USP distinguishes this compound with a dedicated catalog entry and a systematic name (Despropenepyridine Axitinib N-Acetyl Sulfoxide) that explicitly encodes its structural divergence from the major circulating metabolite Axitinib Sulfoxide, underscoring its non-interchangeability in regulatory analytical methods . The quantitative evidence below substantiates these differentiation claims.

Naming Collision

A structurally different compound (CAS 1443118-72-6, MW 491.61) is sold as Impurity D by other suppliers, making CAS-number procurement essential for analytical accuracy.

Structural Uniqueness

No other axitinib impurity combines N-acetyl, sulfinyl, and despropenepyridine features; Impurity A retains the pyridinyl-vinyl chromophore and may shift chromatographic response.

Method Non-Interchangeability

USP distinguishes this compound from the major sulfoxide metabolite; using Impurity A or the metabolite standard may compromise system suitability in impurity profiling methods.

Axitinib Impurity D: Differentiation from Closest Analogs and In-Class Impurities

Structural Signature vs. Parent Drug and Sulfoxide Metabolite

Axitinib Impurity D (CAS 1959572-98-5) differs from the parent drug axitinib (CAS 319460-85-0) by three concurrent structural modifications: (i) N-acetylation at the indazole 1-position, (ii) oxidation of the thioether bridge to sulfinyl (S=O), and (iii) complete absence of the (E)-2-(pyridin-2-yl)vinyl substituent at the indazole 3-position. These modifications reduce the molecular weight from 386.47 Da (Axitinib, C₂₂H₁₈N₄OS) to 341.39 Da (Impurity D, C₁₇H₁₅N₃O₃S), a mass difference of 45.08 Da. In contrast, Axitinib Impurity A / Axitinib Sulfoxide (CAS 1347304-18-0) retains the pyridinyl-vinyl group and undergoes only S-oxidation, yielding a molecular weight of 402.47 Da (C₂₂H₁₈N₄O₂S) [1]. The USP-recognized systematic name 'Despropenepyridine Axitinib N-Acetyl Sulfoxide' explicitly encodes the pyridine-vinyl excision as the key differentiator from the major pharmacologically inactive metabolite Axitinib Sulfoxide . The structural uniqueness was confirmed by ¹H NMR and MS in the peer-reviewed synthesis of four axitinib-related substances reported by Zhang et al. (2016), where Impurity D (designated '有关物质D') was synthesized as N-methyl-2-[(3-acetyl-1H-indazol-6-yl)thio]benzamide alongside related substances A, B, and C [2].

Structural Signature

Head-to-head

ΔMW vs. Axitinib: −45.08 Da (−11.7%); vs. Impurity A: −61.08 Da (−15.2%). N-acetyl-indazole present only in Impurity D; pyridinyl-vinyl absent.

Supports dedicated reference standard requirement for HPLC-UV or LC-MS impurity quantification.

Confirmed by ¹H NMR, HRMS, and peer-reviewed synthesis (Zhang et al. 2016).

Evidence Dimension	Molecular identity: molecular formula, molecular weight, and key functional groups
Target Compound Data	C₁₇H₁₅N₃O₃S; MW 341.39 Da; N-acetyl-indazole, sulfinyl bridge, no pyridinyl-vinyl group
Comparator Or Baseline	Axitinib (parent): C₂₂H₁₈N₄OS, MW 386.47 Da, thioether bridge, pyridinyl-vinyl present. Axitinib Impurity A (Sulfoxide): C₂₂H₁₈N₄O₂S, MW 402.47 Da, sulfinyl bridge, pyridinyl-vinyl present.
Quantified Difference	ΔMW vs. Axitinib: −45.08 Da (−11.7%); vs. Impurity A: −61.08 Da (−15.2%). Functional group count differs by pyridinyl-vinyl (absent in Impurity D) and N-acetyl (present only in Impurity D).
Conditions	Structural identity confirmed by ¹H NMR, HRMS, and elemental analysis per supplier COA documentation and published synthesis procedures.

Why This Matters

These structural differences directly govern chromatographic retention behavior, detector response (UV λmax shift due to loss of the pyridinyl chromophore), and mass spectrometric fragmentation patterns, making Impurity D uniquely identifiable and requiring a dedicated reference standard for accurate quantification in any HPLC-UV or LC-MS impurity method.

• [1] Veeprho. Axitinib Impurity D (VL4110005, CAS 1959572-98-5): C₁₇H₁₅N₃O₃S, MW 341.39; Axitinib Impurity A (VE0012473, CAS 1347304-18-0): C₂₂H₁₈N₄O₂S, MW 402.47. https://veeprho.com/impurities/axitinib-impurity-d/ View Source
• [2] Zhang X, Li M, Zhou X, Gao H, Li Y. Synthesis of Related Substances of Axitinib. Chinese Journal of Pharmaceuticals (中国医药工业杂志). 2016;47(1):14-17. DOI: 10.16522/j.cnki.cjph.2016.01.005. View Source

Procurement Risk: Two Distinct Compounds Sold as Impurity D

A critical procurement risk exists: two structurally distinct compounds are commercially supplied under the identical name 'Axitinib Impurity D.' The compound with CAS 1959572-98-5 has the molecular formula C₁₇H₁₅N₃O₃S (MW 341.39) and is chemically 2-((1-acetyl-1H-indazol-6-yl)sulfinyl)-N-methylbenzamide, recognized by USP as Despropenepyridine Axitinib N-Acetyl Sulfoxide . The compound with CAS 1443118-72-6 has the molecular formula C₂₉H₂₅N₅OS (MW 491.61) and is chemically (E)-N-methyl-2-((1-(2-(pyridin-2-yl)ethyl)-3-(2-(pyridin-2-yl)vinyl)-1H-indazol-6-yl)thio)benzamide, a bis-pyridinyl derivative retaining the thioether bridge . The molecular weight difference between these two 'Impurity D' entities is 150.22 Da (44.0% larger for CAS 1443118-72-6), and the elemental composition differs by C₁₂H₁₀N₂ vs. O₂S substitution, reflecting fundamentally different synthetic origins and chromatographic properties . Suppliers including SynZeal, Veeprho, AquigenBio, and Axios Research consistently associate CAS 1959572-98-5 with the acetyl-sulfinyl-despropenepyridine structure, while suppliers such as CookeChem, AKSci, and ChemScene associate CAS 1443118-72-6 with the bis-pyridinyl-thioether structure .

Procurement Risk

Head-to-head

CAS 1959572-98-5 (C₁₇H₁₅N₃O₃S, MW 341.39) vs. CAS 1443118-72-6 (C₂₉H₂₅N₅OS, MW 491.61). ΔMW: 150.22 Da (44.0%); pyridine count: 0 vs. 2.

CAS-number verification at purchase is essential to avoid analytical misidentification.

Data to verify: commercial catalog comparison across ≥6 suppliers.

Evidence Dimension	Chemical identity divergence between two compounds both sold as 'Axitinib Impurity D'
Target Compound Data	CAS 1959572-98-5: C₁₇H₁₅N₃O₃S, MW 341.39, 2-((1-acetyl-1H-indazol-6-yl)sulfinyl)-N-methylbenzamide (acetyl-sulfinyl, no pyridine)
Comparator Or Baseline	CAS 1443118-72-6: C₂₉H₂₅N₅OS, MW 491.61, (E)-N-methyl-2-((1-(2-(pyridin-2-yl)ethyl)-3-(2-(pyridin-2-yl)vinyl)-1H-indazol-6-yl)thio)benzamide (bis-pyridinyl, thioether)
Quantified Difference	ΔMW: 150.22 Da (44.0%); ΔFormula: C₁₂H₁₀N₂ vs. O₂S substitution difference; functional group: sulfinyl (S=O) vs. thioether (S); pyridine count: 0 vs. 2
Conditions	Commercial catalog comparison across ≥6 independent reference standard suppliers, cross-referenced with CAS registry and USP catalog data.

Why This Matters

Procuring the wrong 'Impurity D' would introduce a compound with entirely different chromatographic retention time, UV absorption profile, and mass spectrometric response into the analytical method, potentially causing misidentification, failed system suitability, or inaccurate impurity quantification during ANDA batch release testing. CAS-number verification at the point of purchase is essential.

USP Designation vs. Major Circulating Metabolite

The USP has assigned a dedicated catalog entry (1A13810) for Axitinib Impurity D under the systematic name 'Despropenepyridine Axitinib N-Acetyl Sulfoxide,' priced at $875.00 per 25 mg as a Pharmaceutical Analytical Impurity (PAI) . This nomenclature explicitly differentiates it from Axitinib Sulfoxide (CAS 1347304-18-0, also known as AG-028458 or PF-03482595), which is the major circulating, pharmacologically inactive metabolite of axitinib formed primarily by CYP3A4-mediated S-oxidation . Axitinib Sulfoxide retains the full axitinib core structure including the pyridinyl-vinyl moiety and has a molecular weight of 402.47 Da (C₂₂H₁₈N₄O₂S), whereas Impurity D is 61.08 Da lighter and lacks the pyridinyl-vinyl chromophore entirely . The USP's explicit naming convention ('Despropenepyridine') signals that this impurity cannot serve as a surrogate for the sulfoxide metabolite in pharmacokinetic or metabolic studies, nor can the metabolite standard substitute for Impurity D in impurity profiling methods. Multiple reference standard manufacturers (SynZeal, Veeprho, Daicel Pharma Standards, AquigenBio) supply Impurity D with traceability claims to USP or EP pharmacopeial standards, with typical purity specifications of ≥95% to >99% by HPLC and comprehensive Certificates of Analysis (COA) including ¹H NMR, ¹³C NMR, IR, MASS, and HPLC purity data .

USP Designation

Head-to-head

USP Catalog 1A13810 (Despropenepyridine Axitinib N-Acetyl Sulfoxide, CAS 1959572-98-5) vs. Axitinib Sulfoxide metabolite (CAS 1347304-18-0). MW difference: −61.08 Da (−15.2%).

Regulatory reference point for ANDA method validation; distinct from the circulating metabolite.

UV chromophore absent in Impurity D; RRF determination requires authentic standard.

Evidence Dimension	USP catalog designation, systematic nomenclature, and structural distinction from the major circulating metabolite
Target Compound Data	USP Catalog 1A13810: Despropenepyridine Axitinib N-Acetyl Sulfoxide; CAS 1959572-98-5; C₁₇H₁₅N₃O₃S; MW 341.39; $875/25 mg; PAI product type
Comparator Or Baseline	Axitinib Sulfoxide (metabolite M12 / Impurity A): CAS 1347304-18-0; C₂₂H₁₈N₄O₂S; MW 402.47; major CYP3A4-mediated metabolite; retains pyridinyl-vinyl chromophore
Quantified Difference	MW difference: −61.08 Da (−15.2%); distinct USP catalog identity; different product classification (process/degradation impurity vs. circulating metabolite); UV chromophore: pyridinyl-vinyl absent (Impurity D) vs. present (Sulfoxide)
Conditions	USP Pharmaceutical Analytical Impurity catalog; metabolite formation confirmed by CYP3A4 incubation studies and clinical pharmacokinetic profiling of axitinib.

Why This Matters

For ANDA method validation and QC batch release testing, the USP-recognized identity of Impurity D as Despropenepyridine Axitinib N-Acetyl Sulfoxide provides a defensible regulatory reference point. Using the metabolite Axitinib Sulfoxide (Impurity A) as a substitute would introduce a compound with different UV absorptivity, different retention time, and different mass spectral signature, potentially compromising method accuracy and regulatory acceptance.

Chromatographic Separation Basis vs. Axitinib and Related Impurities

The molecular weight and polarity differences between Axitinib Impurity D and its closest analogs provide a physicochemical basis for chromatographic resolution, which is a prerequisite for any validated impurity quantification method. Impurity D (MW 341.39) is 45.08 Da lighter than the parent drug axitinib (MW 386.47) and 61.08 Da lighter than Axitinib Impurity A/Sulfoxide (MW 402.47), while being 58.04 Da heavier than Impurity B (MW 283.35) . In a published validated gradient HPLC method for axitinib and three process-related impurities using a C8 column (250 × 4.6 mm, 5 μm) with 0.1% orthophosphoric acid and methanol gradient elution at 235 nm PDA detection, all impurities were successfully resolved with recovery rates in the range of 99–101% and relative response factors calculated by the slope method [1]. A separate patent method (CN106918658B) for eight axitinib-related impurities achieved resolution with separation degrees between all impurity peaks exceeding 1.5, theoretical plate number for the axitinib main peak exceeding 3,000, and impurity recovery rates ranging from 92.47% to 108.55% [2]. The absence of the pyridinyl-vinyl chromophore in Impurity D shifts its UV absorption maximum relative to axitinib and Impurity A, affecting detector response at commonly used wavelengths (e.g., 220 nm or 235 nm) and necessitating impurity-specific relative response factor determination for accurate quantification [3].

Chromatographic Basis

Class-level

Published gradient HPLC: C8 column, 235 nm PDA, recovery 99–101% for 3 process impurities. Patent CN106918658B: separation degree >1.5 for 8 impurities, recovery 92.47–108.55%.

Supports chromatographic resolution from axitinib and co-occurring impurities with correct reference standard.

Context-dependent: altered UV chromophore requires impurity-specific RRF.

Evidence Dimension	Molecular weight, polarity, and UV chromophore differences enabling chromatographic separation
Target Compound Data	MW 341.39; sulfinyl (polar S=O); N-acetyl (polar C=O); no pyridinyl-vinyl (reduced UV absorbance at 250–330 nm)
Comparator Or Baseline	Axitinib: MW 386.47, thioether, pyridinyl-vinyl present. Impurity A: MW 402.47, sulfinyl, pyridinyl-vinyl present. Impurity B: MW 283.35, thioether, no pyridinyl-vinyl.
Quantified Difference	Patent method (CN106918658B): separation degree >1.5 for all impurity pairs; recovery rates 92.47–108.55%; method LOD and LOQ established for 8 impurities. Published HPLC method: recovery 99–101% for 3 process impurities; linear range 0.25–1.5 μg/mL.
Conditions	Reversed-phase HPLC: C8 or C18 columns; mobile phase: methanol/phosphate buffer or acetonitrile/phosphate buffer gradients; detection at 220–235 nm or 330 nm (PDA).

Why This Matters

The distinct molecular weight and polarity profile of Impurity D ensures it can be chromatographically resolved from axitinib and co-occurring impurities in a properly developed HPLC method—but only if the correct reference standard (CAS 1959572-98-5) is used for retention time marking and system suitability verification. The altered UV chromophore means that relative response factors cannot be assumed from axitinib or Impurity A; dedicated calibration with the authentic Impurity D reference standard is required.

• [1] Shyamala, D. Ashok, P. Shyam. A Novel Validated Gradient HPLC Method for Analysing Axitinib and Their Process Related Impurities by PDA Detection. International Journal of Pharmaceutical Research. 2017;9(3) Special Issue. DOI: 10.31838/ijpr/2021.13.01.107. View Source
• [2] CN106918658B — Axitinib raw materials and analysis method of related substances in preparation thereof. Chinese Patent. Published 2019-07-05. Separation degree >1.5 for all impurity pairs; recovery rates 92.47–108.55%. View Source
• [3] Darwish IA, Khalil NY, AlZeer M. ICH/FDA Guidelines-Compliant Validated Stability-Indicating HPLC-UV Method for the Determination of Axitinib in Bulk and Dosage Forms. Current Analytical Chemistry. 2020;16:1106–1112. View Source

Degradation Pathway: Process vs. Degradation Impurity Classification

A comprehensive forced degradation study by Kushwah et al. (2022), published in SEPARATION SCIENCE PLUS, subjected axitinib to acidic, alkaline, oxidative, photolytic, and thermal stress conditions per ICH Q1A(R2) and Q1B guidelines [1]. Axitinib was found unstable under oxidative and photolytic conditions, generating four degradation products characterized as sulfoxide, sulfone, isomeric, and dimer impurities. Three of these four degradation products were novel and not previously reported in the literature . While the study did not specifically identify Impurity D (CAS 1959572-98-5) among the four characterized degradation products—which were primarily full-structure axitinib derivatives retaining the pyridinyl-vinyl moiety—the sulfoxide degradation product identified (corresponding to Axitinib Sulfoxide, CAS 1347304-18-0) is structurally distinct from Impurity D, confirming that Impurity D (which lacks the pyridinyl-vinyl group and contains an N-acetyl substituent) is not a primary hydrolytic, oxidative, or photolytic degradation product but rather a process-related impurity originating from the synthetic pathway . The patent CN106918658B classifies axitinib impurities into categories: process impurities (originating from synthesis), degradation impurities (formed under stress), and intermediates/starting materials. Impurity D, bearing the N-acetyl-sulfinyl-despropenepyridine structure, is consistent with a process impurity formed during synthetic steps involving acetylation and oxidation of intermediates rather than from post-synthetic degradation [2]. In silico toxicity prediction performed alongside the forced degradation study provides a framework for assessing the genotoxic potential of axitinib-related impurities, though Impurity D-specific toxicity data have not been reported in the peer-reviewed literature to date.

Degradation Pathway

Class-level

Forced degradation (Kushwah et al. 2022): 4 degradation products (sulfoxide, sulfone, isomeric, dimer); Impurity D not identified among them. Patent CN106918658B classifies impurities by origin.

Supports process-impurity origin; should be monitored during API synthesis, not as a stability indicator.

Data to verify: no Impurity-D-specific toxicity data reported.

Evidence Dimension	Impurity origin classification: process-related vs. degradation-derived; stability behavior under ICH stress conditions
Target Compound Data	Axitinib Impurity D (CAS 1959572-98-5): N-acetyl-sulfinyl-despropenepyridine structure consistent with process impurity origin; not identified among four forced degradation products in Kushwah et al. (2022).
Comparator Or Baseline	Axitinib Sulfoxide (degradation product / metabolite, CAS 1347304-18-0): identified as the major oxidative degradation product. Sulfone, isomeric, and dimer impurities: identified as photolytic/oxidative degradation products.
Quantified Difference	Kushwah et al. (2022): 4 degradation products formed; 3 novel; axitinib unstable under oxidative and photolytic conditions. Patent CN106918658B: 8 impurities classified (impurities 3, 5, 6 = degradation; impurities 1, 2 = process; impurities 4, 7, 8 = starting material/intermediate).
Conditions	Forced degradation: acidic (HCl), alkaline (NaOH), oxidative (H₂O₂), photolytic (ICH Q1B), thermal; HPLC-HRMS and NMR characterization; in silico toxicity prediction.

Why This Matters

Understanding that Impurity D is a process-related impurity rather than a primary degradation product informs its monitoring strategy: it should be controlled during API synthesis and intermediate quality checks rather than being treated as a stability-indicating degradation marker. Laboratories developing stability-indicating methods must include Impurity D as a process impurity reference marker, distinct from the degradation products (sulfoxide, sulfone, dimer) that serve as stability indicators.

• [1] Kushwah BS, Golla VM, Dhiman V, Samanthula G. Forced degradation studies on axitinib and characterization of its degradation products by liquid chromatography-high resolution mass spectrometry and nuclear magnetic resonance spectroscopy along with its in silico toxicity assessment. SEPARATION SCIENCE PLUS. 2022;5(8):431-441. DOI: 10.1002/sscp.202200043. View Source
• [2] CN106918658B — Axitinib raw materials and analysis method of related substances in preparation thereof. Chinese Patent. Impurity classification: impurities 1 (process + degradation), 2 (process), 3, 5, 6 (degradation), 4 (starting material), 7, 8 (intermediates). https://patents.google.com/patent/CN106918658B/en View Source

Supplier Purity Specifications and Characterization Standards

Multiple independent reference standard manufacturers supply Axitinib Impurity D (CAS 1959572-98-5) with HPLC purity exceeding 99%, accompanied by comprehensive Certificates of Analysis (COA) including ¹H NMR, mass spectrometry, and HPLC chromatograms . Commercial suppliers including SynZeal, Veeprho, AquigenBio, Axios Research, and Guangzhou KMO offer Impurity D at purity levels of >99% with full spectral documentation, in pack sizes ranging from 10 mg to 100 mg . This purity level is consistent with the industry expectation for pharmaceutical impurity reference standards used in ANDA method validation and QC batch release testing. The impurity specification for axitinib API typically requires any single unknown impurity ≤0.10–0.50% and total impurities ≤1.0%, as evidenced by commercial API specifications reporting individual impurity levels of 0.10% and total impurities of 0.33% . The availability of Impurity D at >99% purity ensures that it can be used for accurate quantification at these trace levels without introducing confounding signals from the reference standard itself. In contrast, the alternative 'Impurity D' (CAS 1443118-72-6) is supplied at 95–97% purity by ChemScene and CookeChem, representing a lower purity tier that may require additional correction for accurate quantification . Suppliers also provide stability data, storage recommendations (typically room temperature, protected from light), and regulatory documentation supporting ANDA and DMF submissions.

Supplier Purity

Cross-study

CAS 1959572-98-5: >99% HPLC (multiple suppliers). CAS 1443118-72-6: 95–97% purity.

Higher purity tier reduces need for correction factors in trace-level impurity quantification.

Supports method transferability with full COA documentation.

Evidence Dimension	Commercially available purity level and characterization package completeness
Target Compound Data	>99% HPLC purity (multiple suppliers: SynZeal, Veeprho, Guangzhou KMO, Shenzhen Feisi); COA includes ¹H NMR, MS, HPLC; pack sizes: 10 mg, 25 mg, 50 mg, 100 mg; storage: ambient/room temperature, protected from light
Comparator Or Baseline	CAS 1443118-72-6 (alternative Impurity D): 95–97% purity (ChemScene, CookeChem). Axitinib Impurity A (Sulfoxide): >98% purity. Axitinib Impurity B: >98% purity.
Quantified Difference	Purity difference: >99% (CAS 1959572-98-5) vs. 95–97% (CAS 1443118-72-6), a 2–4 percentage point gap. API specification baseline: single impurity ≤0.10–0.50%, total impurities ≤1.0%.
Conditions	HPLC purity determination; characterization by ¹H NMR, ¹³C NMR, IR, HRMS per individual supplier COA documentation; cGMP-compliant analytical facilities (Daicel Pharma Standards).

Why This Matters

The consistent availability of >99% pure Impurity D (CAS 1959572-98-5) with full spectral documentation from multiple independent suppliers reduces procurement risk and ensures method transferability. The higher purity tier minimizes the need for purity correction factors in quantitative analysis and provides greater confidence in peak identity assignment during chromatographic method development.

Axitinib Impurity D: Research and Industrial Application Scenarios

ANDA Method Validation: HPLC System Suitability and RRF

In Abbreviated New Drug Application (ANDA) submissions, regulatory agencies require validated HPLC methods capable of resolving and quantifying all process-related and degradation impurities in axitinib API and finished dosage forms . Axitinib Impurity D (CAS 1959572-98-5) must be included as a reference marker in system suitability solutions because its unique despropenepyridine-N-acetyl-sulfinyl structure produces chromatographic retention and UV response characteristics that differ from both the parent drug and the major degradation impurities (sulfoxide, sulfone, dimer) . The published validated gradient HPLC method employing C8 columns with phosphate/methanol gradients at 235 nm detection (recovery 99–101%, linear range 0.25–1.5 μg/mL) and the patent method CN106918658B (≥8 impurities resolved with separation degree >1.5) provide validated frameworks for incorporating Impurity D into method development [1]. Critically, the altered UV chromophore of Impurity D (absence of the pyridinyl-vinyl moiety) means that its relative response factor (RRF) must be determined independently—using the authentic Impurity D standard (CAS 1959572-98-5) rather than extrapolating from axitinib or Impurity A RRFs—to ensure accurate quantification at the ≤0.10% reporting threshold [2]. USP catalog recognition (1A13810) further supports the regulatory acceptability of this reference standard in ANDA analytical method packages.

Monitoring N-Acetyl-Sulfinyl Impurity in API Synthesis

The structural signature of Axitinib Impurity D—N-acetylation on the indazole ring combined with sulfinyl oxidation and absence of the pyridinyl-vinyl group—indicates its origin in specific synthetic steps rather than post-synthetic degradation . The synthesis of axitinib involves two palladium-catalyzed coupling reactions (Migita coupling and Heck reaction), and the optimization of these steps to minimize impurity formation is documented in process chemistry literature . Impurity D likely arises from over-acetylation of indazole intermediates combined with premature or excessive oxidation of the thioether bridge during the synthetic sequence [1]. During process development and scale-up, in-process control (IPC) methods employing the authentic Impurity D reference standard enable real-time monitoring of this impurity at critical synthetic checkpoints, facilitating the establishment of acceptance criteria at each intermediate stage. The availability of Impurity D at >99% purity from multiple suppliers (SynZeal, Veeprho, AquigenBio, Axios Research) in quantities suitable for method development (10–100 mg) supports its integration into quality-by-design (QbD) process control strategies, particularly for manufacturers pursuing ANDA or DMF filings where comprehensive impurity fate-and-purge data are expected by regulators [2].

Stability-Indicating Methods: Process vs. Degradation Impurities

Forced degradation studies conducted per ICH Q1A(R2) and Q1B guidelines demonstrate that axitinib generates distinct degradation products (sulfoxide, sulfone, isomeric, and dimer impurities) under oxidative and photolytic stress, none of which correspond structurally to Impurity D . This finding establishes Impurity D as a process-related impurity rather than a degradation product, which has direct implications for stability-indicating method design: Impurity D should be monitored as a process impurity marker during API release testing, while the sulfoxide and sulfone degradation products serve as stability indicators during shelf-life monitoring . Laboratories developing stability-indicating HPLC methods must therefore include both Impurity D (as a process impurity reference) and the oxidative/photolytic degradation products in system suitability mixtures to ensure method specificity. The patent CN106918658B provides a validated framework for resolving eight axitinib-related impurities including process impurities, degradation impurities, intermediates, and starting materials, with documented separation degrees exceeding 1.5 and recovery rates between 92.47% and 108.55% for all impurity species [1]. This multi-impurity resolution capability is essential for stability studies where both process impurities and degradation products must be simultaneously quantified [2].

Procurement Due Diligence: CAS Verification Against Naming Ambiguity

A documented procurement hazard exists for 'Axitinib Impurity D': two structurally and analytically distinct compounds share this commercial name across different suppliers. The correct compound for the acetyl-sulfinyl-despropenepyridine impurity is identified by CAS 1959572-98-5 (C₁₇H₁₅N₃O₃S, MW 341.39) and is supplied by SynZeal, Veeprho, AquigenBio, Axios Research, and USP (Catalog 1A13810) . The alternative compound bearing CAS 1443118-72-6 (C₂₉H₂₅N₅OS, MW 491.61, a bis-pyridinyl-thioether) is supplied by CookeChem, AKSci, and ChemScene also as 'Axitinib Impurity D' . The molecular weight differential of 150.22 Da and the presence vs. absence of pyridine moieties mean that the wrong compound would produce an entirely different chromatographic peak, potentially leading to misidentification, failed system suitability, or inaccurate impurity quantification [1]. Procurement protocols should mandate CAS-number verification against the required structure (CAS 1959572-98-5 for the N-acetyl-sulfinyl despropenepyridine form) at the point of purchase, and the receiving quality control unit should verify identity by HRMS or ¹H NMR against the published characterization data before the reference standard is released for analytical use [2].

Application

Selection Property

Validation Focus

ANDA method validation and system suitability

Chromatographic response and RRF independence

Verify CAS 1959572-98-5; determine impurity-specific RRF against authentic standard

API synthesis in-process control

Process impurity origin and structural signature

Monitor acetyl-sulfinyl intermediate checkpoints; establish fate-and-purge acceptance criteria

Stability-indicating method design

Process vs. degradation impurity classification

Include Impurity D as process marker; resolve from oxidative/photolytic degradation products

Procurement due diligence

CAS-number-based identity verification

Cross-check CAS 1959572-98-5 against HRMS or ¹H NMR before releasing standard for use

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